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Compound of Interest

Compound Name: Lamivudine-15N2,13C

Cat. No.: B562819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile of the

isotopically labeled antiretroviral agent, Lamivudine-15N2,13C. This internal standard is

crucial for the accurate quantification of lamivudine in biological matrices and pharmaceutical

formulations.

Physicochemical Properties
Lamivudine-15N2,13C is a stable, isotopically labeled form of Lamivudine, a potent nucleoside

reverse transcriptase inhibitor (NRTI).[1] The incorporation of heavy isotopes allows for its use

as an internal standard in mass spectrometry-based analytical methods.[1]
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Property Value Reference

Chemical Name

4-amino-1-[(2R,5S)-2-

(hydroxymethyl)-1,3-

oxathiolan-5-yl]pyrimidin-2-

one-15N2,13C

[2]

Molecular Formula C7¹³CH11N¹⁵N2O3S [3]

Molecular Weight ~232.25 g/mol [3]

Appearance White to off-white solid N/A

Purity Typically ≥98%

Storage

Store at -20°C for long-term

stability. Solutions should be

used on the same day or

stored in aliquots at -20°C for

up to one month.

Mechanism of Action
Lamivudine is a prodrug that, upon entering the cell, is phosphorylated by intracellular kinases

to its active triphosphate metabolite, lamivudine triphosphate (3TC-TP). 3TC-TP acts as a

competitive inhibitor of viral reverse transcriptase (in HIV) and HBV polymerase. By mimicking

the natural substrate, deoxycytidine triphosphate (dCTP), it gets incorporated into the growing

viral DNA chain. However, the lack of a 3'-hydroxyl group on the incorporated lamivudine

molecule leads to the termination of DNA chain elongation, thus inhibiting viral replication.

Caption: Intracellular phosphorylation of Lamivudine and subsequent inhibition of viral DNA

synthesis.

Experimental Protocols for Quantification
The quantification of lamivudine in biological matrices is commonly performed using liquid

chromatography-tandem mass spectrometry (LC-MS/MS), with Lamivudine-15N2,13C as the

internal standard.
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A solid phase extraction technique is employed to extract lamivudine and its internal standard

from human plasma.

Aliquoting: Pipette 300 µL of plasma samples into appropriately labeled vials.

Internal Standard Spiking: Add 50 µL of the internal standard solution (Lamivudine-
15N2,13C, 5 µg/mL) to all vials except for the blank.

Buffering: Add 200 µL of a suitable buffer to all samples.

Extraction: Load the samples onto the SPE cartridges. The analytes are then eluted for LC-

MS/MS analysis.

Reverse-phase liquid chromatography is used to separate lamivudine from other plasma

components.

Parameter Condition Reference

Column
Hypurity C18 (100 mm × 4.6

mm, 5.0 µm)

Mobile Phase

Varies; typically a mixture of an

organic solvent (e.g.,

methanol, acetonitrile) and an

aqueous buffer (e.g.,

ammonium acetate, potassium

dihydrogen ortho phosphate).

Flow Rate
Typically in the range of 0.8 -

1.5 mL/min.

Detection
Tandem Mass Spectrometry

(MS/MS)

The analytical method is validated to ensure its accuracy and precision.
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Parameter Lamivudine Reference

Linearity Range 25.0240 to 3997.1740 ng/mL

Lower Limit of Quantification

(LLOQ)
25.0240 ng/mL

Accuracy 99.55%

Precision (%CV) 1.50%

Experimental Workflow
The overall workflow for the bioanalytical method is as follows:

Plasma Sample Collection

Internal Standard Spiking
(Lamivudine-15N2,13C)

Solid Phase Extraction (SPE)

LC Separation
(C18 Column)

MS/MS Detection

Data Analysis and Quantification
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Click to download full resolution via product page

Caption: Workflow for the quantification of Lamivudine in plasma using LC-MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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